Cas no 81748-00-7 (1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans-)

• Product Name: 1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans-
• CAS No: 81748-00-7
• MF: C₁₈H₂₄N₄
• MW: 296.409963607788
• CID: 703207
• PubChem ID: 25052289
• Update Time: 2025-04-19

1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans-
• (1R,2R)-1-N,2-N-bis(pyridin-2-ylmethyl)cyclohexane-1,2-diamine
• trans-N,N'-bis(2-pyridylmethyl)-1,2-diaminocyclohexane
• DTXSID40648561
• 81748-00-7
• SCHEMBL18920810
• (1R,2R)-N~1~,N~2~-Bis[(pyridin-2-yl)methyl]cyclohexane-1,2-diamine

• Inchi： 1S/C18H24N4/c1-2-10-18(22-14-16-8-4-6-12-20-16)17(9-1)21-13-15-7-3-5-11-19-15/h3-8,11-12,17-18,21-22H,1-2,9-10,13-14H2/t17-,18-/m1/s1
• InChI Key： ROVCIMFUQIQGIJ-QZTJIDSGSA-N
• SMILES： N(CC1C=CC=CN=1)[C@@H]1CCCC[C@H]1NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 296.20009678g/mol
• Monoisotopic Mass: 296.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų